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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B8148503

For Researchers, Scientists, and Drug Development Professionals

Introduction

19,20-Epoxycytochalasin D is a fungal metabolite belonging to the cytochalasan class of
natural products, isolated from fungi of the Nemania and Xylaria genera.[1] Like other
cytochalasans, its primary mechanism of action involves the disruption of the actin cytoskeleton
by binding to the barbed end of actin filaments, which prevents the addition of new actin
monomers and leads to depolymerization.[1] This interference with a fundamental cellular
process triggers a cascade of events, often culminating in programmed cell death (apoptosis),
making it a compound of significant interest for its potential anti-cancer and anti-plasmodial
activities.[1][2] This document provides detailed protocols for the preparation of 19,20-
Epoxycytochalasin D stock solutions and summarizes its biological activities.

Data Presentation
Solubility

Solvent Solubility
DMSO Soluble
Methanol Soluble
DMF Soluble
Ethanol Soluble
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Data sourced from TargetMol.

Cytotoxic Activity (ICso Values)

Cell Line Cancer Type ICs0 (M)
P-388 Murine Leukemia 0.16
BT-549 Human Breast Carcinoma 7.84
LLC-PK11 Pig Kidney Epithelial 8.4
SK-MEL Human Melanoma >10

KB Human Epidermoid Carcinoma  >10
SK-OV-3 Human Ovarian Carcinoma >10

Data sourced from MedChemExpress, TargetMol, and ImmunoMart.[2][3][4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 19,20-Epoxycytochalasin
D, a common starting concentration for in vitro experiments.

Materials:

19,20-Epoxycytochalasin D (powder)

Dimethyl sulfoxide (DMSO), sterile

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

e Pre-weighing and Calculation:
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o The molecular weight of 19,20-Epoxycytochalasin D is 523.626 g/mol .

o To prepare a 10 mM stock solution, calculate the required volume of DMSO for a given
mass of the compound. For example, for 1 mg of 19,20-Epoxycytochalasin D:

» Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)
= Volume (L) = (0.001 g/ 523.626 g/mol ) / 0.010 mol/L
= Volume (L) = 0.0001909 L = 190.9 uL

o Therefore, dissolve 1 mg of 19,20-Epoxycytochalasin D in 190.9 uL of DMSO.

¢ Dissolution:

o Carefully add the calculated volume of sterile DMSO to the vial containing the pre-weighed
19,20-Epoxycytochalasin D.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in
a 37°C water bath can aid dissolution if necessary.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage (up to one
year).

Protocol 2: Preparation of Working Solutions

This protocol outlines the dilution of the 10 mM stock solution to desired working
concentrations for cell-based assays.

Materials:
e 10 mM 19,20-Epoxycytochalasin D stock solution in DMSO

o Appropriate cell culture medium
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 Sterile microcentrifuge tubes or plates
e Pipettes and sterile pipette tips
Procedure:

 Serial Dilution:

o Perform serial dilutions of the 10 mM stock solution in cell culture medium to achieve the
desired final concentrations.

o Important: Ensure the final concentration of DMSO in the culture medium is consistent
across all treatments (including the vehicle control) and is at a level that does not affect
cell viability (typically < 0.5%).

o Example Dilution for a 10 uM Working Solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock, you would perform a
1:1000 dilution.

o Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium.
o Application to Cells:

o Add the prepared working solutions to your cell cultures and incubate for the desired
experimental duration.

Visualizations
Signaling Pathway
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Caption: Apoptosis signaling pathway induced by 19,20-Epoxycytochalasin D.
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Experimental Workflow
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Caption: Workflow for preparing 19,20-Epoxycytochalasin D solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preparing 19,20-Epoxycytochalasin D Stock Solution:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8148503#preparing-19-20-epoxycytochalasin-d-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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